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Technical Support Center: (D-Arg®)-Inotocin

Welcome to the technical support center for (D-Arg®)-Inotocin. This resource is designed to
assist researchers, scientists, and drug development professionals in successfully utilizing (D-
Arg®)-Inotocin in their experiments. Here you will find detailed information on solubility, solution
preparation, experimental protocols, and troubleshooting, presented in a clear question-and-
answer format.

Frequently Asked Questions (FAQs)
What is (D-Arg®)-Inotocin and what is its primary
mechanism of action?

(D-Arg®)-Inotocin is a synthetic peptide that functions as a potent and highly selective
competitive antagonist of the vasopressin V1a receptor (V1aR). Its high selectivity makes it a
valuable tool for studying the specific roles of the V1aR in various physiological processes.

What are the recommended storage conditions for (D-
Arg®)-Inotocin?
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To ensure the stability and integrity of the peptide, it is recommended to store lyophilized (D-
Arg®)-Inotocin in a dry environment at 0-5°C.[1] For long-term storage, -20°C is advisable.

What is the signaling pathway associated with the Vla
receptor that (D-Arg8)-Inotocin antagonizes?

The V1a receptor is a G protein-coupled receptor (GPCR). Upon activation by its endogenous
ligand, vasopressin, it primarily couples to the Gg/11 protein. This initiates a signaling cascade
involving the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol
4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3
triggers the release of intracellular calcium (Ca2*) from the endoplasmic reticulum, while DAG
activates protein kinase C (PKC). The primary downstream effect of this pathway is an increase
in intracellular calcium concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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